Cas no 1261940-21-9 (5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorobenzoic acid)

• Product Name: 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorobenzoic acid
• CAS No: 1261940-21-9
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322656
• CID: 2764858
• PubChem ID: 53228475
• Update Time: 2025-06-07

5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-CHLORO-4-METHOXYCARBONYLPHENYL)-2-FLUOROBENZOIC ACID
• DTXSID80692008
• 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorobenzoic acid, 95%
• MFCD18322656
• 3'-Chloro-4-fluoro-4'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• 1261940-21-9
• 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorobenzoic acid

• MDL： MFCD18322656
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)10-4-2-9(7-12(10)16)8-3-5-13(17)11(6-8)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key： LPAKAWRSZVQGBM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C1C=CC(=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 308.0251647Da
• Monoisotopic Mass: 308.0251647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų

Additional information on 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorobenzoic acid

5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorobenzoic acid: A Comprehensive Overview

5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorobenzoic acid, also known by its CAS number 1261940-21-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted phenyl group. The presence of chlorine and methoxycarbonyl groups introduces distinct electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorobenzoic acid involves a series of well-established organic reactions. The starting material typically begins with a fluorobenzene derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most notable applications of this compound is in the development of novel pharmaceutical agents. The fluorine atom in the structure contributes to increased lipophilicity, enhancing the molecule's ability to cross cellular membranes. This property makes it a promising candidate for drug delivery systems targeting chronic diseases such as cancer and neurodegenerative disorders. In a recent study published in Nature Communications, scientists demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity, suggesting its potential as a therapeutic agent.

In addition to its pharmacological applications, 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorobenzoic acid has found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of advanced catalysts for industrial processes. For instance, researchers at the University of California have utilized this compound to create highly efficient catalysts for olefin polymerization, significantly improving reaction rates and product quality.

The structural versatility of this compound also extends to its role in analytical chemistry. Its distinct UV-Vis absorption properties make it an ideal candidate for use as a chromophore in sensor devices. Recent breakthroughs in nanotechnology have enabled the integration of this compound into graphene-based sensors, enhancing their sensitivity and selectivity for detecting trace amounts of environmental pollutants.

From an environmental standpoint, understanding the degradation pathways of 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorobenzoic acid is crucial for assessing its ecological impact. Studies conducted by the European Chemicals Agency (ECHA) reveal that under aerobic conditions, the compound undergoes rapid biodegradation, minimizing its persistence in aquatic ecosystems. This information is vital for regulatory bodies when evaluating its safety profile and potential risks associated with industrial discharge.

In conclusion, 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorobenzoic acid stands as a testament to the ingenuity and progress in modern chemistry. Its diverse applications span across pharmaceuticals, materials science, and environmental monitoring, underscoring its importance as a multifaceted chemical entity. As research continues to uncover new functionalities and optimizations, this compound is poised to play an even greater role in shaping future technological advancements.